Cas no 127348-02-1 (S-4-Methylbenzyl-D-cysteine)
S-4-Methylbenzyl-D-cysteine structure
Product Name:S-4-Methylbenzyl-D-cysteine
CAS No:127348-02-1
MF:C11H15NO2S
MW:225.30730175972
CID:103176
PubChem ID:7314856
Update Time:2025-04-18
S-4-Methylbenzyl-D-cysteine Chemical and Physical Properties
Names and Identifiers
-
- D-Cysteine,S-[(4-methylphenyl)methyl]-
- H-D-Cys(Mbzl)-OH
- S-4-Methylbenzyl-D-cysteine
- D-Cysteine(mbzl)-OH
- D-Cys(pMeBzl)-OH
- H-D-CYS(CH3BZL)-OH
- H-D-CYS(PMEBZL)-OH
- CS-0362618
- (S)-2-Amino-3-((4-methylbenzyl)thio)propanoic acid
- QOAPFSZIUBUTNW-SNVBAGLBSA-N
- AS-49041
- (2S)-2-azaniumyl-3-[(4-methylphenyl)methylsulfanyl]propanoate
- S-(4-methylbenzyl)-D-cysteine
- 127348-02-1
- (2S)-2-amino-3-[(4-methylphenyl)methylsulfanyl]propanoic acid
- D-Cysteine, S-[(4-methylphenyl)methyl]-
- SCHEMBL919742
- DTXSID20428525
- AKOS027250966
- FD21330
- (S)-2-Amino-3-((4-methylbenzyl)thio)propanoicacid
- MFCD00236945
- (2S)-2-AMINO-3-{[(4-METHYLPHENYL)METHYL]SULFANYL}PROPANOIC ACID
- DB-309229
-
- MDL: MFCD00236945
- Inchi: 1S/C11H15NO2S/c1-8-2-4-9(5-3-8)6-15-7-10(12)11(13)14/h2-5,10H,6-7,12H2,1H3,(H,13,14)/t10-/m1/s1
- InChI Key: QOAPFSZIUBUTNW-SNVBAGLBSA-N
- SMILES: S(CC1C=CC(C)=CC=1)C[C@H](C(=O)O)N
Computed Properties
- Exact Mass: 225.08200
- Monoisotopic Mass: 225.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- Color/Form: NA
- Density: Not available
- Melting Point: Not available
- Boiling Point: 392.9±42.0 °C at 760 mmHg
- Flash Point: 174.8±27.9 °C
- PSA: 88.62000
- LogP: 2.34040
S-4-Methylbenzyl-D-cysteine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
S-4-Methylbenzyl-D-cysteine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM312120-5g |
(S)-2-Amino-3-((4-methylbenzyl)thio)propanoic acid |
127348-02-1 | 95% | 5g |
$471 | 2021-06-09 | |
| Chemenu | CM312120-10g |
(S)-2-Amino-3-((4-methylbenzyl)thio)propanoic acid |
127348-02-1 | 95% | 10g |
$918 | 2021-06-09 | |
| TRC | M289830-100mg |
S-4-Methylbenzyl-D-cysteine |
127348-02-1 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | M289830-250mg |
S-4-Methylbenzyl-D-cysteine |
127348-02-1 | 250mg |
$196.00 | 2023-05-18 | ||
| TRC | M289830-500mg |
S-4-Methylbenzyl-D-cysteine |
127348-02-1 | 500mg |
$299.00 | 2023-05-18 | ||
| TRC | M289830-1g |
S-4-Methylbenzyl-D-cysteine |
127348-02-1 | 1g |
$425.00 | 2023-05-18 | ||
| Chemenu | CM312120-5g |
(S)-2-Amino-3-((4-methylbenzyl)thio)propanoic acid |
127348-02-1 | 95% | 5g |
$471 | 2022-06-13 | |
| Chemenu | CM312120-10g |
(S)-2-Amino-3-((4-methylbenzyl)thio)propanoic acid |
127348-02-1 | 95% | 10g |
$918 | 2022-06-13 | |
| eNovation Chemicals LLC | Y1243509-1g |
D-Cysteine, S-[(4-methylphenyl)methyl]- |
127348-02-1 | 99% (HPLC) | 1g |
$275 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1243509-5g |
D-Cysteine, S-[(4-methylphenyl)methyl]- |
127348-02-1 | 99% (HPLC) | 5g |
$810 | 2024-06-08 |
S-4-Methylbenzyl-D-cysteine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
127348-02-1 (S-4-Methylbenzyl-D-cysteine) Related Products
- 3054-01-1(S-Benzyl-L-cysteine)
- 51494-04-3(s-benzyl-dl-cysteine-2,3,3-d3)
- 25988-62-9((2R)-2-amino-3-benzylsulfanyl-propanoic acid)
- 23032-53-3(S-Benzyl-D-cysteine)
- 6304-78-5( )
- 60084-64-2(2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid)
- 78221-55-3(L-Cysteine, S-[(2,4,6-trimethylphenyl)methyl]-)
- 42294-52-0(S-4-Methylbenzyl-L-cysteine)
- 16597-46-9(Cysteine,S-(phenylmethyl)-)
- 52616-59-8( )
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